Cas no 872829-53-3 (Benzyl 4-formylpiperazine-1-carboxylate)

• Product Name: Benzyl 4-formylpiperazine-1-carboxylate
• CAS No: 872829-53-3
• MF: C₁₃H₁₆N₂O₃
• MW: 248.277743339539
• CID: 5755307
• PubChem ID: 17996266
• Update Time: 2024-03-01

Benzyl 4-formylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL4771391
• 872829-53-3
• EN300-7166388
• benzyl 4-formylpiperazine-1-carboxylate
• Benzyl 4-formylpiperazine-1-carboxylate

• Inchi： 1S/C13H16N2O3/c16-11-14-6-8-15(9-7-14)13(17)18-10-12-4-2-1-3-5-12/h1-5,11H,6-10H2
• InChI Key： DPDCLMATQLTKPA-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCN(C=O)CC1)=O

Computed Properties

• Exact Mass: 248.11609238g/mol
• Monoisotopic Mass: 248.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls